Cas no 1147422-47-6 ((4aR,8aR)-1-Methylhexahydro-1H-pyrido[3,4-b][1,4]oxazin-2(3H)-one hydrochloride)

• Product Name: (4aR,8aR)-1-Methylhexahydro-1H-pyrido[3,4-b][1,4]oxazin-2(3H)-one hydrochloride
• CAS No: 1147422-47-6
• MF: C₈H₁₅ClN₂O₂
• MW: 206.669901132584
• MDL: MFCD28154646
• CID: 2093202
• PubChem ID: 91758935
• Update Time: 2025-05-25

(4aR,8aR)-1-Methylhexahydro-1H-pyrido[3,4-b][1,4]oxazin-2(3H)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4aR,8aR)-1-Methylhexahydro-1H-pyrido[3,4-b][1,4]oxazin-2(3H)-one hydrochloride
• (4AR,8aR)-1-Methylhexahydro-1H-pyrido-[3,4-b][1,4]oxazin-2(3H)-one hydrochloride
• (4aR,8aR)-1-methyl-octahydro-1H-pyrido[3,4-b][1,4]oxazin-2-one hydrochloride
• 1147422-47-6
• (4aR,8aR)-1-Methylhexahydro-1H-pyrido[3,4-b][1,4]oxazin-2(3H)-onehydrochloride
• (4aR,8aR)-1-Methylhexahydro-1H-pyrido[3,4-b][1,4]oxazin-2(3H)-one HCl
• (4aR,8aR)-1-methyl-4a,5,6,7,8,8a-hexahydropyrido[3,4-b][1,4]oxazin-2-one;hydrochloride

• MDL： MFCD28154646
• Inchi： 1S/C8H14N2O2.ClH/c1-10-6-2-3-9-4-7(6)12-5-8(10)11;/h6-7,9H,2-5H2,1H3;1H/t6-,7-;/m1./s1
• InChI Key： VSEODBDETOYLOK-ZJLYAJKPSA-N
• SMILES： Cl.O1CC(N(C)[C@@H]2CCNC[C@@H]12)=O

Computed Properties

• Exact Mass: 206.0822054Da
• Monoisotopic Mass: 206.0822054Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on (4aR,8aR)-1-Methylhexahydro-1H-pyrido[3,4-b][1,4]oxazin-2(3H)-one hydrochloride

Comprehensive Overview of (4aR,8aR)-1-Methylhexahydro-1H-pyrido[3,4-b][1,4]oxazin-2(3H)-one hydrochloride (CAS No. 1147422-47-6)

The compound (4aR,8aR)-1-Methylhexahydro-1H-pyrido[3,4-b][1,4]oxazin-2(3H)-one hydrochloride (CAS No. 1147422-47-6) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its intricate framework, combining a pyrido[3,4-b][1,4]oxazine core with a methyl substituent, makes it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given its structural resemblance to bioactive alkaloids.

In recent years, the demand for novel heterocyclic compounds like (4aR,8aR)-1-Methylhexahydro-1H-pyrido[3,4-b][1,4]oxazin-2(3H)-one hydrochloride has surged due to their versatility in medicinal chemistry. This compound's stereospecific configuration (4aR,8aR) is critical for its biological activity, as enantiopure molecules often exhibit enhanced selectivity and efficacy. Scientists are exploring its role in modulating neurotransmitter receptors, which aligns with current trends in precision medicine and targeted therapy.

The synthesis of CAS No. 1147422-47-6 involves multi-step organic transformations, including cyclization and chiral resolution techniques. Its hydrochloride salt form improves solubility and stability, making it suitable for formulation studies. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, a key factor for regulatory compliance in pharmaceutical applications.

From an industrial perspective, (4aR,8aR)-1-Methylhexahydro-1H-pyrido[3,4-b][1,4]oxazin-2(3H)-one hydrochloride is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions are being applied to reduce environmental impact while maintaining yield efficiency. These advancements address growing consumer and regulatory demands for eco-friendly manufacturing processes.

Another area of interest is the compound's potential in drug repurposing. With the rise of computational chemistry and AI-driven drug design, researchers are screening libraries of known molecules, including CAS No. 1147422-47-6, for new therapeutic indications. This approach accelerates discovery timelines and reduces costs, a hot topic in biopharmaceutical innovation.

In summary, (4aR,8aR)-1-Methylhexahydro-1H-pyrido[3,4-b][1,4]oxazin-2(3H)-one hydrochloride represents a compelling case study in modern chemical research. Its structural complexity, combined with broad applicability in CNS drug development and sustainable chemistry, positions it as a molecule of enduring scientific and industrial relevance.